N-isopropyl-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide

• IUPAC Name: 2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C18H19N5O2S/c1-11(2)20-15(24)8-13-10-26-18-21-16-14(17(25)22(13)18)9-19-23(16)12-6-4-3-5-7-12/h3-7,9,11,13H,8,10H2,1-2H3,(H,20,24)
• InChI Key: YBYONQOPNWEOJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CC1CSC2=NC3=C(C=NN3C4=CC=CC=C4)C(=O)N12
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol

Description

This compound is a derivative of pyrazolo[3,4-d]thiazolo[3,2-a]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, contains several functional groups and rings, including an isopropyl group, a phenyl group, a pyrazole ring, a thiazole ring, and a pyrimidine ring. These rings are part of a larger fused ring system.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the reactivity of its functional groups and the conditions under which it is subjected. Pyrazole derivatives have been reported to exhibit a wide range of biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of various rings and functional groups could influence its solubility, stability, and reactivity.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research by Bondock et al. (2008) focused on the synthesis of new heterocycles incorporating the antipyrine moiety, which are evaluated for antimicrobial properties. This study illustrates the interest in developing novel compounds with potential therapeutic applications (Bondock, Rabie, Etman, & Fadda, 2008).

Anticancer Activities

A study on pyrimidine derivatives reports them as antitumor agents, highlighting the synthesis from available acetamides and their evaluation against human tumor cell lines, indicating the potential of similar compounds for cancer treatment (Masaret, 2021).

Radioligands for PET Imaging

Dollé et al. (2008) discuss the synthesis of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands for the translocator protein (18 kDa), with applications in positron emission tomography (PET) imaging, demonstrating the utility of such compounds in neuroimaging and potentially diagnosing neuroinflammatory conditions (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Insecticidal Assessment

Fadda et al. (2017) synthesized new heterocycles incorporating a thiadiazole moiety and evaluated them as insecticidal agents against Spodoptera littoralis, showing the diverse applications of such compounds beyond human health (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Without specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity and toxicity. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. Given the biological activities reported for related compounds, it could be a potential candidate for drug development.